2,5-dimethyl-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]furan-3-carboxamide
• InChI: InChI=1S/C20H17N3O3S/c1-12-10-15(13(2)25-12)20(24)21-16-7-4-3-6-14(16)11-18-22-19(23-26-18)17-8-5-9-27-17/h3-10H,11H2,1-2H3,(H,21,24)
• InChI Key: NTLFPGZESCVGRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol
• CAS No.: 1796970-12-1

Description

2,5-dimethyl-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C20H17N3O3S and its molecular weight is 379.43. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents

The compound's relevance to antiprotozoal agents is highlighted through the synthesis of various derivatives that demonstrate strong DNA affinities and potent in vitro activity against protozoal infections. For instance, derivatives have been synthesized showcasing substantial in vitro inhibition against T. b. rhodesiense and P. falciparum, with certain compounds achieving notable in vivo cures in animal models (Ismail et al., 2004).

Influenza A Virus Inhibitors

Research has identified furan-carboxamide derivatives, including those with 2,5-dimethyl substitution, as novel inhibitors of the lethal H5N1 influenza A virus. Systematic structure-activity relationship studies demonstrate the significance of the furan or thiophene moiety in enhancing anti-influenza activity, with specific compounds exhibiting low EC50 values against the H5N1 virus (Yongshi et al., 2017).

Heterocyclic Synthesis and Reactivity

The synthesis and reactivity of heterocyclic compounds incorporating elements like thiophene, furan, and oxadiazole are of great interest due to their potential applications in various domains, including medicinal chemistry and material science. Studies have focused on the preparation of compounds from furan-2-carboxylic acid derivatives and explored their chemical reactivity, leading to the creation of diverse heterocyclic frameworks that could serve as key intermediates for further chemical transformations and biological evaluations (Koparır et al., 2005).

Chemoselective Protection and Functionalization

The compound's framework facilitates chemoselective protection and functionalization strategies, making it a valuable precursor for the synthesis of complex molecules. Research into the selective protection of heteroaromatic aldehydes has led to efficient methodologies for the preparation of furan- and thiophene-2-carboxaldehydes, demonstrating the compound's utility in synthetic organic chemistry (Carpenter & Chadwick, 1985).